Cas no 103549-37-7 (Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-methoxy-, methyl ester)
103549-37-7 structure
Product Name:Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-methoxy-, methyl ester
CAS No:103549-37-7
MF:C13H20O3
MW:224.296104431152
CID:213139
PubChem ID:145398
Update Time:2025-04-19
Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-methoxy-, methyl ester
- Methyl3-methoxy-1-adamantanecarboxylate
- methyl 3-methoxyadamantane-1-carboxylate
- 103549-37-7
- DTXSID70908468
- 3-Methoxytricyclo[3.3.1.13,7decane-1-carboxylic acid, methyl ester
- 3-Methoxytricyclo(3.3.1.13,7decane-1-carboxylic acid, methyl ester
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- Inchi: 1S/C13H20O3/c1-15-11(14)12-4-9-3-10(5-12)7-13(6-9,8-12)16-2/h9-10H,3-8H2,1-2H3
- InChI Key: CWOBWCDFHUNRGG-UHFFFAOYSA-N
- SMILES: O(C)C12CC3CC(C1)CC(C(=O)OC)(C3)C2
Computed Properties
- Exact Mass: 224.1413
- Monoisotopic Mass: 224.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 275.8°C at 760 mmHg
- Flash Point: 110.5°C
- Refractive Index: 1.513
- PSA: 35.53
Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-methoxy-, methyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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